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Introduction
The selective hydrogenation of alkynes to alkenes is a cornerstone transformation in organic

synthesis, particularly in the pharmaceutical and fine chemical industries. While palladium-

based catalysts have traditionally dominated this field, their high cost and potential for over-

hydrogenation to alkanes have driven the search for alternative, earth-abundant catalysts.

Nickel carbide (Ni3C) has emerged as a promising candidate, demonstrating high catalytic

activity and selectivity in the semi-hydrogenation of alkynes. Its unique electronic and structural

properties, distinct from metallic nickel, offer a compelling avenue for developing robust and

cost-effective hydrogenation processes.

These application notes provide detailed protocols for the synthesis of nickel carbide catalysts

and their use in the catalytic hydrogenation of alkynes, along with tabulated quantitative data

for phenylacetylene hydrogenation under various conditions.

Data Presentation
Table 1: Hydrogenation of Phenylacetylene with Ni3C
Nanoparticles: Influence of Solvent and Temperature
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Entry Solvent
Temperatur
e (°C)

Conversion
(%)

Selectivity
to Styrene
(%)

Selectivity
to
Ethylbenze
ne (%)

1 Toluene 100 5 100 0

2 THF 100 25 24 76

3 Ethanol 100 100 0 100

4 Ethanol 60 95 25 75

5 Ethanol 25 10 100 0

6
Ethanol/Wate

r (1:1)
60 100 0 100

Reaction conditions: Phenylacetylene (2 mmol), Ni3C NPs (12.5 mg, 10 mol% [Ni]), H2 (7 bar),

16 h. Data sourced from[1].

Table 2: Hydrogenation of Various Alkynes with Ni3C
Nanoparticles

Substrate Product(s) Conversion (%)

Phenylacetylene Ethylbenzene 100

Diphenylacetylene
1,2-diphenylethane, cis-

stilbene, trans-stilbene
100

Octene Octane 100

Styrene Ethylbenzene 100

Reaction conditions: Substrate (2 mmol), Ni3C NPs (12.5 mg, 10 mol% [Ni]), Ethanol (1 mL),

H2 (7 bar), 100 °C, 16 h. Data sourced from[2].
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Protocol 1: Synthesis of Nickel Carbide (Ni3C)
Nanoparticles
This protocol describes the synthesis of crystalline nickel carbide nanoparticles via thermal

decomposition of a nickel precursor.[1][3]

Materials:

Nickel(II) acetylacetonate (Ni(acac)2)

Oleylamine (OAm)

1-Octadecene (ODE)

Ethanol

Acetone

Argon (Ar) gas

Schlenk line and glassware

Heating mantle with temperature controller

Magnetic stirrer

Centrifuge

Procedure:

In a three-neck flask connected to a Schlenk line, combine Ni(acac)2 (1 mmol), oleylamine

(5 mmol), and 1-octadecene (10 mL).

Degas the mixture by bubbling with argon for 30 minutes at room temperature.

Under a continuous argon flow, heat the mixture to 250 °C with vigorous stirring.
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Maintain the temperature at 250 °C for 2 hours. The solution will turn black, indicating the

formation of nanoparticles.

After 2 hours, cool the reaction mixture to room temperature.

Precipitate the nanoparticles by adding 20 mL of a 1:1 (v/v) mixture of ethanol and acetone.

Separate the nanoparticles by centrifugation at 8000 rpm for 10 minutes.

Discard the supernatant and redisperse the nanoparticle pellet in a minimal amount of

toluene.

Repeat the precipitation and centrifugation steps two more times to wash the nanoparticles.

After the final wash, dry the Ni3C nanoparticles under vacuum and store them under an inert

atmosphere.

Protocol 2: Catalytic Hydrogenation of Phenylacetylene
This protocol details the procedure for the hydrogenation of phenylacetylene using the

synthesized Ni3C nanoparticles in a batch reactor.[1][2]

Materials:

Ni3C nanoparticles (synthesized as per Protocol 1)

Phenylacetylene

Ethanol (or other desired solvent)

Hydrogen (H2) gas

Autoclave or high-pressure batch reactor equipped with a magnetic stirrer and pressure

gauge

Gas chromatograph (GC) or NMR spectrometer for analysis

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/360822279_Nickel_Carbide_Ni3C_Nanoparticles_for_Catalytic_Hydrogenation_of_Model_Compounds_in_Solvent
https://www.rsc.org/suppdata/d2/cy/d2cy00894g/d2cy00894g1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the Ni3C nanoparticles (12.5 mg, 10 mol% [Ni]) into the glass liner of the autoclave.

Add the solvent (e.g., 1 mL of ethanol).

Add the substrate, phenylacetylene (2 mmol).

Seal the autoclave and purge it with H2 gas three times to remove any air.

Pressurize the reactor with H2 to the desired pressure (e.g., 7 bar).

Set the desired reaction temperature (e.g., 60 °C or 100 °C) and begin stirring.

Monitor the reaction progress by taking aliquots at specific time intervals and analyzing them

by GC or NMR.

After the reaction is complete (e.g., 16 hours or as determined by monitoring), cool the

reactor to room temperature and carefully vent the H2 gas.

Open the reactor and recover the reaction mixture.

Separate the catalyst from the reaction mixture by centrifugation or filtration for potential

reuse.

Analyze the final product mixture to determine conversion and selectivity.
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Caption: Experimental workflow from Ni3C catalyst synthesis to catalytic hydrogenation.
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Caption: Simplified reaction pathway for alkyne hydrogenation catalyzed by Ni3C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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